Cas no 163120-56-7 (2-Propanamine,1-(2-chloro-3-nitrophenoxy)-)

• Product Name: 2-Propanamine,1-(2-chloro-3-nitrophenoxy)-
• CAS No: 163120-56-7
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• CID: 110128
• PubChem ID: 15382900
• Update Time: 2025-04-18

2-Propanamine,1-(2-chloro-3-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine,1-(2-chloro-3-nitrophenoxy)-
• 2-Propanamine, 1-(2-chloro-3-nitrophenoxy)-
• QPWBODAUOAYWCP-UHFFFAOYSA-N
• 1-(2-Chloro-3-nitrophenoxy)propan-2-amine
• SCHEMBL7391361
• 163120-56-7

• Inchi： 1S/C9H11ClN2O3/c1-6(11)5-15-8-4-2-3-7(9(8)10)12(13)14/h2-4,6H,5,11H2,1H3
• InChI Key： QPWBODAUOAYWCP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1OCC(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.04593
• Monoisotopic Mass: 230.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 78.39